Cas no 2228674-34-6 (2-fluoro-2-(3-methyl-1,2-oxazol-5-yl)ethan-1-amine)

• Product Name: 2-fluoro-2-(3-methyl-1,2-oxazol-5-yl)ethan-1-amine
• CAS No: 2228674-34-6
• MF: C₆H₉FN₂O
• MW: 144.146864652634
• CID: 5953607
• PubChem ID: 165628348
• Update Time: 2025-06-08

2-fluoro-2-(3-methyl-1,2-oxazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(3-methyl-1,2-oxazol-5-yl)ethan-1-amine
• 2228674-34-6
• EN300-1788987

• Inchi： 1S/C6H9FN2O/c1-4-2-6(10-9-4)5(7)3-8/h2,5H,3,8H2,1H3
• InChI Key： BPRCDYUVAOYJKK-UHFFFAOYSA-N
• SMILES： FC(CN)C1=CC(C)=NO1

Computed Properties

• Exact Mass: 144.06989108g/mol
• Monoisotopic Mass: 144.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52Ų

Additional information on 2-fluoro-2-(3-methyl-1,2-oxazol-5-yl)ethan-1-amine

Introduction to 2-fluoro-2-(3-methyl-1,2-oxazol-5-yl)ethan-1-amine (CAS No. 2228674-34-6)

2-fluoro-2-(3-methyl-1,2-oxazol-5-yl)ethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228674-34-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated oxazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluorine atom and an oxazole ring, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The fluorine substituent in 2-fluoro-2-(3-methyl-1,2-oxazol-5-yl)ethan-1-amine plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall efficacy of the drug. The 3-methyl-1,2-oxazol-5-yl moiety further contributes to the compound's complexity and functionality, providing a platform for further chemical modifications and derivatization.

In recent years, there has been a growing interest in oxazole derivatives as pharmacophores due to their broad spectrum of biological activities. Oxazoles are heterocyclic compounds that exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The combination of these structural elements in 2-fluoro-2-(3-methyl-1,2-oxazol-5-yl)ethan-1-amine makes it a promising candidate for further investigation in various therapeutic areas.

Current research in medicinal chemistry has highlighted the importance of fluorinated oxazole derivatives in the development of novel therapeutic agents. Studies have demonstrated that these compounds can interact with biological targets in unique ways, leading to enhanced therapeutic effects. For instance, fluorinated oxazole derivatives have been shown to exhibit potent activity against certain types of cancer by inhibiting key enzymes involved in cell proliferation and survival. Additionally, these compounds have shown promise in treating infectious diseases by targeting bacterial enzymes essential for bacterial growth and metabolism.

The synthesis of 2-fluoro-2-(3-methyl-1,2-oxazol-5-yl)ethan-1-am ine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluorine atom into the molecular structure typically requires specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to facilitate the introduction of fluorine at specific positions within the molecule. Similarly, the incorporation of the 3-methyl group into the oxazole ring necessitates careful consideration of reaction pathways to avoid unwanted side products.

The chemical properties of 2-fluoro - 2 - ( 3 - methyl - 1 , 2 - ox az ol - 5 - yl ) eth an - 1 - am ine make it a versatile intermediate for further chemical modifications. Researchers can exploit its reactive sites to introduce additional functional groups or alter its electronic properties, thereby tailoring its biological activity for specific therapeutic applications. This flexibility is particularly valuable in drug discovery programs where lead optimization is often required to achieve desired pharmacological profiles.

From a computational chemistry perspective, 2-fluoro - 2 - ( 3 - methyl - 1 , 2 - ox az ol - 5 - yl ) eth an - 1 - am ine has been studied using various molecular modeling techniques to predict its interactions with biological targets. These studies have provided insights into how changes in its structure can influence its binding affinity and selectivity. For example, computational simulations have revealed that modifications at the fluorine position can significantly impact its ability to bind to enzymes or receptors involved in disease pathways.

The pharmacological evaluation of CAS No.2228674 -34 -6 has shown promising results in preclinical studies. In vitro assays have demonstrated that this compound exhibits inhibitory activity against several key enzymes implicated in cancer progression. Additionally, animal models have provided evidence that it may have therapeutic potential in treating infectious diseases by disrupting bacterial metabolic pathways. These findings underscore the importance of fluorinated oxazole derivatives as candidates for further clinical development.

The regulatory landscape for new pharmaceutical compounds like CAS No .2228674 -34 -6 is stringent but well-established. To advance from preclinical studies to clinical trials, researchers must navigate rigorous regulatory requirements designed to ensure safety and efficacy. This process involves submitting comprehensive data on the compound's chemical properties, pharmacological activity, toxicology profiles, and manufacturing processes. Given its promising characteristics,CAS No .2228674 -34 –6 could be a significant asset for pharmaceutical companies seeking novel therapeutics.

The industrial production of CAS No .2228674 –34 –6 requires adherence to Good Manufacturing Practices (GMP) to ensure consistency and quality control throughout manufacturing processes。 Advances in synthetic chemistry have enabled more efficient production methods， reducing costs while maintaining high purity standards。 These improvements are critical for making new drugs more accessible， especially as demand grows for innovative treatments targeting complex diseases。

The future direction of research on CAS No .2228674 –34 –6 includes exploring its potential as a lead compound for drug development。 By leveraging structural analogs， researchers aim to optimize its pharmacological properties further。 Additionally， investigating its mechanism of action could provide insights into how it interacts with biological systems， paving way new therapeutic strategies。